3-{5-[(2-chlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}-1H-indole

• IUPAC Name: 3-[5-[(2-chlorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]-1H-indole
• InChI: InChI=1S/C19H17ClN4S/c1-2-24-18(15-11-21-17-10-6-4-8-14(15)17)22-23-19(24)25-12-13-7-3-5-9-16(13)20/h3-11,21H,2,12H2,1H3
• InChI Key: KKIIRCAVFYVBFH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=CC=C2Cl)C3=CNC4=CC=CC=C43
• Molecular Formula: C19H17ClN4S
• Molecular Weight: 368.9 g/mol

Description

3-{5-[(2-chlorobenzyl)thio]-4-ethyl-4H-1,2,4-triazol-3-yl}-1H-indole, commonly known as CTI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. CTI is a triazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of CTI is not fully understood, but it is believed to involve the chelation of metal ions, which can lead to the formation of reactive oxygen species (ROS) and subsequent cell death. CTI has also been shown to have anti-inflammatory properties, which may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
CTI has been shown to have a range of biochemical and physiological effects, including the ability to induce apoptosis in cancer cells, inhibit the growth of cancer cells, and reduce inflammation. It has also been shown to have antioxidant properties, which may be due to its ability to chelate metal ions and prevent the formation of ROS.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CTI in laboratory experiments is its ability to selectively bind to metal ions, which can be useful in detecting and quantifying metal ions in biological samples. Additionally, CTI has been shown to have low toxicity, making it a relatively safe compound to work with. However, one limitation of using CTI is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of CTI, including its use as a potential anti-cancer agent and its application in catalysis and drug delivery. Additionally, further research is needed to fully understand the mechanism of action of CTI and its potential applications in other areas of scientific research.

Scientific Research Applications

CTI has a wide range of applications in scientific research, including its use as a fluorescent probe for detecting and quantifying metal ions, such as copper and zinc, in biological samples. It has also been used as a ligand for the synthesis of metal complexes, which have potential applications in catalysis and drug delivery. Additionally, CTI has been studied for its potential anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells.